Cas no 2171941-71-0 (methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate)

• Product Name: methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate
• CAS No: 2171941-71-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6226556
• PubChem ID: 165832291
• Update Time: 2025-10-24

methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate
• 2171941-71-0
• methyl 3-amino-7,7-dimethyl-1-oxaspiro[4.5]decane-4-carboxylate
• EN300-1623548

• Inchi： 1S/C13H23NO3/c1-12(2)5-4-6-13(8-12)10(11(15)16-3)9(14)7-17-13/h9-10H,4-8,14H2,1-3H3
• InChI Key： HWONASBGIMLCPN-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OC)C21CCCC(C)(C)C2)N

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate

Methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate (CAS No. 2171941-71-0): A Comprehensive Overview

Methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate (CAS No. 2171941-71-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ester, characterized by its unique oxaspiro framework, exhibits a rich structural diversity that makes it a promising candidate for various chemical transformations and biological applications.

The molecular structure of methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate consists of two interconnected rings: a five-membered heterocyclic ring containing an oxygen atom and a seven-membered saturated ring. The presence of an amino group at the 3-position and a carboxylate ester at the 4-position introduces multiple reactive sites, facilitating its incorporation into complex molecular architectures. This structural motif has been extensively explored in the development of novel therapeutic agents, particularly in the realm of protease inhibition and enzyme modulation.

In recent years, the pharmaceutical industry has witnessed a surge in interest for spirocyclic compounds due to their inherent binding affinity and metabolic stability. The oxaspiro scaffold of methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate offers a unique combination of rigidity and flexibility, which is conducive to designing molecules with high selectivity and efficacy. This has led to its investigation as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate is its potential application in drug discovery programs aimed at addressing unmet medical needs. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacokinetic properties. For instance, modifications at the 7,7-dimethyl substituents have been shown to improve solubility and bioavailability, critical factors for clinical success.

The synthesis of methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise stereocontrol during formation, often necessitating multi-step synthetic routes involving advanced catalytic methods. However, recent advancements in transition-metal-catalyzed reactions have made it possible to construct such complex frameworks with greater efficiency and scalability.

The versatility of this compound is further highlighted by its utility in medicinal chemistry libraries. By serving as a building block, it enables the rapid generation of diverse chemical entities for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds with promising biological activity against targets such as kinases, transcription factors, and ion channels.

The biological activity of derivatives of methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate has been thoroughly investigated in preclinical studies. Notably, some analogs have demonstrated inhibitory effects on enzymes implicated in inflammatory diseases and cancer progression. These findings underscore the compound's potential as a pharmacological tool for elucidating disease mechanisms and developing next-generation therapeutics.

The chemical properties of this compound also make it an attractive candidate for material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules has been exploited in the development of functional materials for drug delivery systems and biosensors. The oxaspiro framework's rigidity provides a scaffold for designing polymers with tailored mechanical properties.

In conclusion, methyl 3-amino-7,7-dimethyl-1-oxaspiro4.5decane-4-carboxylate (CAS No. 2171941-71-0) represents a cornerstone in modern synthetic and medicinal chemistry. Its unique structural features offer unparalleled opportunities for innovation across multiple disciplines, from drug discovery to advanced materials engineering. As research continues to uncover new applications for this versatile compound, its significance in science and industry is poised to grow even further.